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Compound Name: Meloscandonine

Cat. No.: B1154923 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Meloscandonine is a monomeric indole alkaloid first isolated from the plant Melodinus

scandens Forst. Its molecular formula has been established as C₂₀H₂₀N₂O₂. This technical

guide provides a detailed overview of the known physical and chemical properties of

Meloscandonine, based on primary scientific literature. All quantitative data is presented in

structured tables for clarity, and detailed experimental protocols from the source literature are

provided. Furthermore, this guide includes visualizations of key experimental and structural

concepts using the DOT language for graph visualization.

Physical and Chemical Properties
The physical and chemical properties of Meloscandonine are summarized in the table below.

These have been determined through a combination of crystallographic analysis and other

analytical techniques.
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Property Value Source

Molecular Formula C₂₀H₂₀N₂O₂

Molecular Weight 332.39 g/mol
Calculated from molecular

formula

Melting Point
Sublimes at 270 °C (at 0.01

mm Hg)

Crystal System Orthorhombic

Space Group P2₁2₁2₁

Unit Cell Dimensions
a = 12.803(5) Å, b = 28.99(1)

Å, c = 9.107(3) Å

Molecules per Unit Cell (Z) 8

Note: A specific melting point under standard atmospheric pressure has not been reported in

the reviewed literature. The sublimation temperature suggests high thermal stability.

Information on the solubility of Meloscandonine in various solvents is not explicitly detailed in

the primary literature.

Experimental Protocols
Isolation of Meloscandonine from Melodinus scandens
The initial isolation of Meloscandonine was reported by Mehri, Plat, and Potier in 1971. The

general procedure for the extraction and isolation of alkaloids from Melodinus scandens is as

follows. It is important to note that the specific detailed protocol for the separation of

Meloscandonine from the other nine isolated alkaloids is not fully elaborated in the abstract.
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Dried and powdered plant material of
Melodinus scandens

Extraction with a suitable solvent
(e.g., methanol or ethanol)

Concentration of the extract
under reduced pressure

Acid-base partitioning to
separate alkaloids

Crude alkaloid mixture

Chromatographic separation
(e.g., column chromatography on silica gel or alumina)

Pure Meloscandonine

Click to download full resolution via product page

A generalized workflow for the isolation of Meloscandonine.

Crystal Preparation for X-ray Crystallography
Crystals of Meloscandonine suitable for X-ray diffraction studies were prepared by

sublimation.

Method: The purified alkaloid was sublimed at a temperature of 270 °C under a reduced

pressure of 0.01 mm of mercury. This process yielded single crystals appropriate for
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structural analysis.

Structure Elucidation by X-ray Crystallography
The crystal structure of Meloscandonine was determined using direct methods and refined by

least-squares procedures.

Data Collection: 2542 independent reflections were collected using Cu Kα radiation.

Structure Solution: The structure was solved by direct methods, a common technique for

determining the phases of the structure factors in crystallography.

Refinement: The structural model was refined using least-squares procedures to a final R-

factor of 0.042. The positions of the hydrogen atoms were located and their parameters were

also refined. The analysis revealed the presence of two independent molecules of

Meloscandonine in the asymmetric unit, which are linked by hydrogen bonds.

Single crystal of Meloscandonine

X-ray diffraction data collection
(Cu Kα radiation)

Structure solution by
direct methods

Least-squares refinement

Final crystal structure of Meloscandonine
(R = 0.042)
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Workflow for the crystal structure determination of Meloscandonine.

Spectral Data
Detailed spectral data (¹H NMR, ¹³C NMR, IR, and MS) for Meloscandonine are not fully

available in the readily accessible literature. The primary publications focus on the isolation and

crystal structure. Further research is required to obtain and present a comprehensive set of

spectral data.

Signaling Pathways and Biological Activity
Information regarding the signaling pathways affected by Meloscandonine or its broader

biological activities is not detailed in the foundational literature. Further pharmacological and

biochemical studies are necessary to elucidate its mechanism of action and potential

therapeutic applications.

Conclusion
Meloscandonine is a structurally characterized indole alkaloid from Melodinus scandens.

While its solid-state structure is well-defined, a comprehensive profile of its physical and

chemical properties, including melting point, solubility, and detailed spectral data, remains to be

fully documented in the public domain. This guide serves as a summary of the currently

available technical information and highlights the areas where further research is needed to

fully characterize this natural product for potential drug development and scientific

investigation.

To cite this document: BenchChem. [Meloscandonine: A Comprehensive Technical Guide to
its Physical and Chemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1154923#meloscandonine-physical-and-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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